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Compound of Interest

Compound Name: Yatein

CAS No.: 61091-56-3

Cat. No.: B1197467

Get Quote

Abstract & Introduction
Yatein (CAS: 40456-50-6) is a bioactive lignan primarily isolated from Calocedrus formosana

and Juniperus communis. It exhibits potent antitumor activity by destabilizing microtubules,

leading to G2/M cell cycle arrest and subsequent apoptosis.[1] Despite its therapeutic potential,

Yatein is highly hydrophobic. Improper solubilization often results in "silent precipitation"—

where micro-crystals form in the cell culture medium, reducing bioavailability and causing

inconsistent IC50 data.

This guide provides a standardized, error-proof protocol for preparing Yatein, moving from

lyophilized powder to stable stock solutions, and finally to biologically active cell culture

treatments.

Physicochemical Profile
Understanding the physical limitations of Yatein is critical for experimental design.
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Property Data Notes

Chemical Name (-)-Yatein Lignan class

CAS Number 40456-50-6

Molecular Formula C₂₂H₂₄O₇

Molecular Weight 400.42 g/mol Useful for Molarity calculations

Physical State White to off-white powder

Solubility (DMSO) ≥ 20 mg/mL (~50 mM) Recommended Solvent

Solubility (Ethanol) Soluble (approx. 10-20 mg/mL)
Secondary choice; higher

volatility

Solubility (Water) Insoluble
Do NOT use for stock

preparation

Storage (Powder) -20°C Protect from light and moisture

Storage (Solution) -20°C or -80°C Stable for ~1 month in aliquots

Critical Handling Guidelines (Expertise &
Experience)
The "Solvent Shock" Phenomenon
Yatein is lipophilic. When a concentrated DMSO stock is added directly to a large volume of

aqueous cell culture medium, the rapid change in polarity can force the compound out of

solution before it disperses.

Wrong Way: Squirt 1 µL of stock directly into a 10 cm dish of cells.

Right Way: Perform an intermediate dilution in medium or PBS, vortex immediately, and then

apply to cells (see Protocol 2).

DMSO Tolerance
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Most mammalian cell lines tolerate up to 0.5% (v/v) DMSO, but sensitive lines (e.g., primary

neurons, stem cells) may show stress markers above 0.1%.

Target: Maintain final DMSO concentration < 0.1% whenever possible.

Control: Always run a "Vehicle Control" (DMSO only) matched to the highest concentration

used.

Protocol 1: Preparation of 10 mM Stock Solution
Target: Create a stable master stock for long-term storage.

Materials:

Yatein powder (e.g., 5 mg vial)

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture Tested)

Vortex mixer

Amber glass vials or foil-wrapped cryovials

Procedure:

Centrifuge: Briefly spin the vial of Yatein powder (e.g., 5,000 x g for 10 sec) to ensure all

powder is at the bottom.

Calculate Volume: Use the formula

.

Example: To make a 10 mM stock from 5 mg of Yatein:

Solubilize: Add 1.248 mL of anhydrous DMSO to the vial.

Mix: Vortex vigorously for 30 seconds. Ensure no visible particulates remain.

Aliquot: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.
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Store: Label as "Yatein 10 mM in DMSO" and store at -20°C (desiccated).

Protocol 2: Preparation for Cell Culture (In Vitro)
Target: Treat cells with 10 µM Yatein (Final DMSO = 0.1%).

Workflow Diagram:

10 mM Stock
(100% DMSO)

Intermediate Dilution
(100 µM in Media)

1. Dilute 1:100
(e.g., 10 µL Stock + 990 µL Media)

Final Well Conc.
(10 µM)

2. Add 10 µL to Cells

Cell Culture Plate
(90 µL Media)

Pre-filled

Click to download full resolution via product page

Caption: Serial dilution strategy to prevent Yatein precipitation during media addition.

Step-by-Step:

Thaw: Remove a 10 mM stock aliquot from -20°C. Thaw at room temperature (protect from

light).

Intermediate Dilution (100x Working Conc):

Prepare a 100 µM intermediate solution.

Mix 10 µL of 10 mM Stock + 990 µL of pre-warmed Culture Media.

Note: This solution contains 1% DMSO. Vortex immediately.

Final Treatment:

Add the intermediate solution to your cell wells at a 1:10 ratio.

Example: Add 100 µL of Intermediate Solution to 900 µL of media already in the well.
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Result: Final Yatein conc = 10 µM; Final DMSO conc = 0.1%.

Biological Mechanism & Context
Yatein's utility in research stems from its specific interaction with the microtubule cytoskeleton.

Mechanism of Action: Yatein binds to the colchicine-binding site of tubulin, inhibiting

polymerization. This disrupts the formation of the mitotic spindle, triggering the Spindle

Assembly Checkpoint (SAC).
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Caption: Pathway of Yatein-induced cytotoxicity in cancer cells.

Troubleshooting Guide
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Issue Possible Cause Solution

Precipitation in Media
"Shock" dilution; Stock too

cold.

Use the "Intermediate Dilution"

step (Protocol 2). Ensure

media is warm.

Inconsistent IC50 Evaporation of DMSO in stock.

Use single-use aliquots.

DMSO is hygroscopic; keep

tightly sealed.

Unexpected Toxicity DMSO concentration > 0.5%.
Lower final DMSO to < 0.1%

using serial dilutions.

Yellowing of Stock Oxidation/Light damage.
Discard. Store future stocks in

amber vials at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Optimized Solubilization and Cell
Culture Protocol for Yatein]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197467/docs#application-note-optimized-
solubilization-and-cell-culture-protocol-for-yatein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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